![molecular formula C14H7Cl2FN2 B1453323 4,7-Dichloro-2-(4-fluorophenyl)quinazoline CAS No. 885277-41-8](/img/structure/B1453323.png)
4,7-Dichloro-2-(4-fluorophenyl)quinazoline
Overview
Description
Scientific Research Applications
Medical Imaging and Cancer Research :
- Rhenium and technetium complexes containing quinazoline derivatives, including 4,7-Dichloro-2-(4-fluorophenyl)quinazoline, have been investigated for potential use as biomarkers for EGFR-TK imaging in cancer research. These complexes have shown the ability to inhibit EGFR autophosphorylation and inhibit cell growth, indicating their potential in cancer therapy and diagnosis (Fernandes et al., 2008).
Antimicrobial and Antiviral Properties :
- Quinazoline derivatives, such as this compound, have been found to possess significant antimicrobial activities. For example, microwave-synthesized pyrazolyl-oxopropyl-quinazolin-4(3H)-one derivatives exhibited notable antimicrobial properties (Raval et al., 2012).
Anticancer and Cytotoxicity Studies :
- Quinazoline derivatives have been synthesized and tested for their cytotoxic effects against various cancer cell lines, including breast and cervical cancer cells. Some of these compounds have shown significant cytotoxicity, suggesting their potential as anticancer agents (Mphahlele et al., 2017).
Optoelectronic Materials :
- Quinazolines, including derivatives like this compound, have been studied for their applications in optoelectronic materials. They are incorporated into π-extended conjugated systems for the creation of novel materials used in organic light-emitting diodes (OLEDs) and other photoelectric devices (Lipunova et al., 2018).
Synthesis and Characterization for Various Applications :
- The synthesis and characterization of quinazoline derivatives are crucial for their application in various fields. Studies focus on developing efficient synthetic methods and understanding their structural properties to tailor them for specific applications (Őrfi et al., 2004).
Mechanism of Action
The mechanism of action of quinazoline derivatives generally involves interaction with specific cellular targets, leading to changes in cellular processes and biochemical pathways. The exact targets and mode of action can vary widely depending on the specific structure and functional groups present in the quinazoline derivative .
The pharmacokinetics of quinazoline derivatives, including absorption, distribution, metabolism, and excretion (ADME), can also vary depending on their chemical structure. Factors such as solubility, stability, and permeability can influence their bioavailability and pharmacokinetics .
The action of quinazoline derivatives can be influenced by various environmental factors, including pH, temperature, and the presence of other substances. These factors can affect the stability of the compound, its interaction with targets, and its overall efficacy .
properties
IUPAC Name |
4,7-dichloro-2-(4-fluorophenyl)quinazoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7Cl2FN2/c15-9-3-6-11-12(7-9)18-14(19-13(11)16)8-1-4-10(17)5-2-8/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWGQLOFTQOEPGM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC3=C(C=CC(=C3)Cl)C(=N2)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7Cl2FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40679739 | |
Record name | 4,7-Dichloro-2-(4-fluorophenyl)quinazoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40679739 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
885277-41-8 | |
Record name | 4,7-Dichloro-2-(4-fluorophenyl)quinazoline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=885277-41-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4,7-Dichloro-2-(4-fluorophenyl)quinazoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40679739 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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